Cas no 2228656-46-8 (3,3-difluoro-2-(2-methyloxolan-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(2-methyloxolan-3-yl)propan-1-amine
• CAS No: 2228656-46-8
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6080304
• PubChem ID: 165631645
• Update Time: 2025-10-21

3,3-difluoro-2-(2-methyloxolan-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(2-methyloxolan-3-yl)propan-1-amine
• 2228656-46-8
• EN300-1958866

• Inchi： 1S/C8H15F2NO/c1-5-6(2-3-12-5)7(4-11)8(9)10/h5-8H,2-4,11H2,1H3
• InChI Key： GABZJRPIUZKLBY-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CCOC1C)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-2-(2-methyloxolan-3-yl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-2-(2-methyloxolan-3-yl)propan-1-amine (CAS No. 2228656-46-8)

The compound 3,3-difluoro-2-(2-methyloxolan-3-yl)propan-1-amine (CAS No. 2228656-46-8) is a fluorinated amine derivative with a unique structural framework, combining a difluoromethyl group with a tetrahydrofuran (oxolane) moiety. This molecular architecture positions it as a promising candidate in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their ability to modulate pharmacokinetic properties, a trend reflected in the growing number of FDA-approved fluorinated drugs.

In recent years, the demand for novel amine derivatives has surged, driven by advancements in synthetic methodologies and the need for targeted therapeutics. The 2-methyloxolane ring in this compound introduces conformational rigidity, which can improve binding affinity to biological targets. This aligns with current industry trends favoring saturated heterocycles in medicinal chemistry, as they often exhibit improved solubility and reduced toxicity. The compound’s CAS No. 2228656-46-8 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance.

From a synthetic perspective, 3,3-difluoro-2-(2-methyloxolan-3-yl)propan-1-amine can be synthesized via asymmetric hydrogenation or reductive amination of its corresponding ketone precursor. The incorporation of fluorine atoms typically involves electrophilic or nucleophilic fluorination strategies, which are widely discussed in organic chemistry forums. Notably, the compound’s chiral center at the 2-position of the oxolane ring raises questions about enantioselective synthesis—a hot topic in academic and industrial research. Users frequently search for "fluorine effects on drug metabolism" or "synthesis of chiral amines," underscoring the relevance of this compound in contemporary discussions.

Applications of this amine derivative extend beyond pharmaceuticals. Its structural features make it a potential intermediate for crop protection agents, where fluorine-containing compounds are prized for their pest resistance and environmental persistence. The agrochemical sector’s shift toward sustainable chemistry has amplified interest in such building blocks. Additionally, the compound’s stability under physiological conditions makes it a candidate for proteomics studies, particularly in labeling reagents for mass spectrometry.

In the context of AI-driven drug discovery, molecules like 3,3-difluoro-2-(2-methyloxolan-3-yl)propan-1-amine are frequently analyzed using machine learning models to predict ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. Searches for "computational chemistry tools for amine optimization" or "fluorine in rational drug design" highlight the intersection of this compound with cutting-edge technologies. Its CAS No. 2228656-46-8 is often cross-referenced in cheminformatics platforms to streamline virtual screening workflows.

Regulatory and safety aspects of this compound are equally critical. While it is not classified as a hazardous material, proper handling protocols for fluorinated compounds—such as the use of PPE and fume hoods—are emphasized in safety data sheets (SDS). Environmental concerns around fluorinated organic compounds (e.g., PFAS) have spurred debates, though this molecule’s smaller size and biodegradability potential differentiate it from persistent pollutants. These nuances are frequently queried in forums discussing "green fluorine chemistry."

In summary, 3,3-difluoro-2-(2-methyloxolan-3-yl)propan-1-amine represents a versatile chemical entity with broad applicability in life sciences. Its combination of fluorine and heterocyclic motifs aligns with modern molecular design principles, while its synthetic accessibility fosters innovation. As research continues to explore structure-activity relationships, this compound is poised to play a pivotal role in the next generation of functional materials and therapeutics.